2-Methylbenzofuran-6-ol
Overview
Description
“2-Methylbenzofuran-6-ol” is a compound with the molecular formula C9H8O2 and a molecular weight of 148.16 . It is also known by other names such as “6-Hydroxy-2-methylbenzofuran” and "2-methyl-1-benzofuran-6-ol" .
Molecular Structure Analysis
The InChI code for “2-Methylbenzofuran-6-ol” is 1S/C9H8O2/c1-6-4-7-2-3-8(10)5-9(7)11-6/h2-5,10H,1H3
. The compound has a topological polar surface area of 33.4 Ų and a complexity of 147 . The compound is canonicalized .
Physical And Chemical Properties Analysis
“2-Methylbenzofuran-6-ol” has a molecular weight of 148.16 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . The compound has a rotatable bond count of 0 .
Scientific Research Applications
Antibacterial Activity
2-Methylbenzofuran derivatives have shown significant promise in antibacterial applications. For instance, Powers (1976) synthesized thirteen 2-methylbenzofurans and investigated their antibacterial activity, finding that certain compounds like 2-Methyl-3-nitrobenzofuran and its analogs exhibited bacteriostatic properties, akin to nitrofurazone (Powers, 1976). Similarly, Abdel‐Aziz, Mekawey, and Dawood (2009) synthesized novel 2-substituted-3-methylbenzofuran derivatives, with some exhibiting significant antimicrobial activity (Abdel‐Aziz, Mekawey, & Dawood, 2009).
Anticancer Potential
2-Methylbenzofuran derivatives have also been evaluated for their potential anticancer activities. Reddy et al. (2005) synthesized various 1-(6-Methylbenzofuran-2-yl)-3-arylpropenones, which were screened for antibacterial and antifungal activities, hinting at their potential in cancer research (Reddy et al., 2005). Pieters et al. (1999) conducted a comprehensive study of dihydrobenzofuran lignans and benzofurans for anticancer activity, with some compounds showing promising activity against leukemia and breast cancer cell lines (Pieters et al., 1999).
Antifungal and Antimicrobial Applications
Ahluwalia, Arora, and Kaur (1986) synthesized 2-amino- and 2-mercapto-4-(2',3'-dihydro-2'-methylbenzofuran-5'-yl) thiazoles, demonstrating marginal activity against fungi and bacteria, highlighting their potential in antifungal and antimicrobial applications (Ahluwalia, Arora, & Kaur, 1986).
Hepatoprotective and Antioxidant Properties
Kapche et al. (2011) isolated new prenylated 2-arylbenzofurans from Morus mesozygia, with some compounds displaying significant hepatoprotective and antioxidant activities. This indicates the potential of 2-methylbenzofuran derivatives in liver health and oxidative stress reduction (Kapche et al., 2011).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
2-Methylbenzofuran-6-ol, like other benzofuran derivatives, has been found to have a wide range of biological and pharmacological applications . Benzofuran compounds have been identified as efficient derivatives in diverse fields of antimicrobial therapy . .
Mode of Action
Benzofuran derivatives have been found to exhibit a wide array of biological activities, making them a privileged structure in the field of drug discovery . They have been used in the treatment of various diseases such as cancer or psoriasis .
Biochemical Pathways
Benzofuran derivatives have been found to have extensive potential in the development of new pharmaceuticals that act through novel mechanisms of action .
Pharmacokinetics
It is known that the compound is stored in a refrigerator, indicating that it may be sensitive to temperature .
Result of Action
Benzofuran derivatives have been found to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Action Environment
The compound is stored in a refrigerator, indicating that it may be sensitive to temperature .
properties
IUPAC Name |
2-methyl-1-benzofuran-6-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O2/c1-6-4-7-2-3-8(10)5-9(7)11-6/h2-5,10H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASUDREWVUSTLJP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(O1)C=C(C=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10480314 | |
Record name | 2-methylbenzofuran-6-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10480314 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
54584-24-6 | |
Record name | 2-methylbenzofuran-6-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10480314 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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